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Compound of Interest

Compound Name: Delavirdine

Cat. No.: B15566534 Get Quote

For laboratory professionals engaged in drug development and research, ensuring personal

safety during the handling of active pharmaceutical ingredients is paramount. This guide

provides essential, immediate safety and logistical information for the handling of Delavirdine,

a non-nucleoside reverse transcriptase inhibitor. The following procedural guidance is designed

to be a critical resource for scientists, fostering a culture of safety and building trust in

laboratory operations.

Hazard Identification and Personal Protective
Equipment (PPE)
Delavirdine mesylate presents several health hazards that necessitate the use of appropriate

personal protective equipment.[1] The primary routes of exposure are inhalation, ingestion, and

skin contact.[1]

Summary of Hazards:
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Hazard Statement GHS Classification Description

H302 Acute toxicity - oral 4 Harmful if swallowed.[1]

H312 Acute toxicity - dermal 4 Harmful in contact with skin.[1]

H332 Acute toxicity - inhalation 4 Harmful if inhaled.[1]

H315 Skin irritation 2 Causes skin irritation.[1]

H319 Eye irritation 2A
Causes serious eye irritation.

[1]

H335
Specific target organ toxicity

(single exposure) 3

May cause respiratory

irritation.[1]

To mitigate these risks, the following personal protective equipment is mandatory when

handling Delavirdine:

Respiratory Protection: An appropriate respirator should be worn to prevent inhalation of the

powder.[2]

Eye Protection: Safety glasses or goggles are essential to protect against eye irritation.[1]

Hand Protection: Chemical-resistant gloves must be worn. It is recommended to wear two

pairs of gloves when compounding, administering, and disposing of hazardous drugs.[3]

Skin and Body Protection: A lab coat or protective gown should be worn to prevent skin

contact.[3]

Safe Handling and Engineering Controls
Proper handling procedures and engineering controls are critical to minimize exposure to

Delavirdine.

Operational Plan:

Ventilation: All work with Delavirdine powder should be conducted in a well-ventilated area,

preferably within a chemical fume hood or other containment system.[1]
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Dispensing and Weighing: Handle the substance with care to avoid dust formation. Use

appropriate tools for weighing and transferring the powder.

Solution Preparation: When preparing solutions, add the powder to the solvent slowly to

prevent splashing. Delavirdine tablets can be dispersed in water.[4][5]

Personal Hygiene: Wash hands thoroughly after handling the compound, even if gloves were

worn.[3] Do not eat, drink, or smoke in the laboratory area.[3]

Spill and Disposal Procedures
In the event of a spill or for routine disposal, the following steps should be taken:

Spill Response:

Evacuate: Clear the immediate area of the spill.

Contain: Cover the spill with an absorbent material to prevent its spread.

Clean-up: Wearing appropriate PPE, carefully collect the spilled material and place it in a

sealed container for disposal.

Decontaminate: Clean the spill area with an appropriate solvent or detergent.

Disposal Plan:

Waste Collection: All waste materials contaminated with Delavirdine, including empty

containers, used PPE, and spill clean-up materials, should be collected in a designated,

labeled hazardous waste container.

Disposal Method: Dispose of the hazardous waste in accordance with local, state, and

federal regulations. Do not allow the material to be released into the environment.

Experimental Workflow for Safe Handling of
Delavirdine
The following diagram illustrates the procedural workflow for safely handling Delavirdine in a

laboratory setting.
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Caption: Workflow for Safe Handling of Delavirdine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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